![molecular formula C17H17FN2O2 B5875961 N-[2-(butyrylamino)phenyl]-4-fluorobenzamide](/img/structure/B5875961.png)
N-[2-(butyrylamino)phenyl]-4-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(butyrylamino)phenyl]-4-fluorobenzamide, commonly known as BFA, is a chemical compound that has gained significant attention in the scientific community due to its various applications in research. BFA is a small molecule inhibitor that is widely used in biochemical and physiological research to study the mechanism of action of various proteins and enzymes.
Mechanism of Action
BFA acts by binding to the ADP-ribosylation factor (ARF) protein, which is involved in the regulation of vesicular transport between the endoplasmic reticulum and the Golgi apparatus. BFA binding to ARF leads to the inhibition of vesicular transport and the disruption of Golgi-associated proteins.
Biochemical and Physiological Effects:
BFA has been shown to have various biochemical and physiological effects, including the inhibition of protein secretion, glycosylation, and cell division. BFA has also been shown to induce apoptosis in cancer cells by disrupting the Golgi apparatus.
Advantages and Limitations for Lab Experiments
BFA has several advantages in lab experiments, including its specificity for Golgi-associated proteins and its ability to induce apoptosis in cancer cells. However, BFA also has limitations, including its potential toxicity and the need for specialized equipment and expertise in organic chemistry for its synthesis.
Future Directions
There are several future directions for research involving BFA, including the development of more potent and specific inhibitors of Golgi-associated proteins, the identification of new targets for BFA, and the investigation of the potential therapeutic applications of BFA in the treatment of cancer and other diseases.
In conclusion, BFA is a small molecule inhibitor that has various applications in scientific research, particularly in the study of Golgi-associated proteins. Despite its limitations, BFA has significant potential for future research and the development of new therapies for various diseases.
Synthesis Methods
BFA can be synthesized using various methods, including the reaction of 4-fluorobenzoic acid with butyryl chloride and 2-aminophenyl, followed by purification using chromatography techniques. The synthesis of BFA requires expertise in organic chemistry and specialized equipment.
Scientific Research Applications
BFA is a potent inhibitor of Golgi-associated proteins and is widely used in scientific research to study the mechanism of action of these proteins. BFA has been shown to inhibit the transport of proteins from the endoplasmic reticulum to the Golgi apparatus, leading to the disruption of cellular processes such as protein secretion and glycosylation.
Properties
IUPAC Name |
N-[2-(butanoylamino)phenyl]-4-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17FN2O2/c1-2-5-16(21)19-14-6-3-4-7-15(14)20-17(22)12-8-10-13(18)11-9-12/h3-4,6-11H,2,5H2,1H3,(H,19,21)(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAGXIJJCPORBNF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.